Cas no 840531-08-0 (Benzenemethanol, 3-(phenyl-1-pyrenylamino)-)

Benzenemethanol, 3-(phenyl-1-pyrenylamino)- structure
840531-08-0 structure
Product name:Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
CAS No:840531-08-0
MF:C29H21NO
MW:399.48314
CID:667837
PubChem ID:71414739

Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
    • [3-(N-pyren-1-ylanilino)phenyl]methanol
    • 840531-08-0
    • {3-[PHENYL(PYREN-1-YL)AMINO]PHENYL}METHANOL
    • DTXSID30834178
    • Inchi: InChI=1S/C29H21NO/c31-19-20-6-4-11-25(18-20)30(24-9-2-1-3-10-24)27-17-15-23-13-12-21-7-5-8-22-14-16-26(27)29(23)28(21)22/h1-18,31H,19H2
    • InChI Key: MXVVYGDNGWBRHM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N(C2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)C6=CC=CC(=C6)CO

Computed Properties

  • Exact Mass: 399.162314293g/mol
  • Monoisotopic Mass: 399.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 23.5Ų

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